molecular formula C7H5ClN2O2 B8550347 4-chloro-3-cyano-5-methyl-1H-pyrrole-2-carboxylic acid

4-chloro-3-cyano-5-methyl-1H-pyrrole-2-carboxylic acid

Cat. No.: B8550347
M. Wt: 184.58 g/mol
InChI Key: DEFNWWLJQNJZAT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-chloro-3-cyano-5-methyl-1H-pyrrole-2-carboxylic acid is a useful research compound. Its molecular formula is C7H5ClN2O2 and its molecular weight is 184.58 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H5ClN2O2

Molecular Weight

184.58 g/mol

IUPAC Name

4-chloro-3-cyano-5-methyl-1H-pyrrole-2-carboxylic acid

InChI

InChI=1S/C7H5ClN2O2/c1-3-5(8)4(2-9)6(10-3)7(11)12/h10H,1H3,(H,11,12)

InChI Key

DEFNWWLJQNJZAT-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=C(N1)C(=O)O)C#N)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 670 mg (3.2 mmol) of ethyl 4-chloro-3-cyano-5-methyl-1H-pyrrole-2-carboxylate (Intermediate 15) and 3.2 ml (3.2 mmol) 1N NaOH in 20 ml MeOH was heated at 100° C. in a microwave reactor for 2 h. The mixture was diluted with water and extracted with EtOAc. The EtOAc was washed with 1N NaOH. The combined aqueous layers were acidified with concentrated HCl and extracted 2 times with EtOAc, each extract being washed with brine. The combined EtOAc layers were dried over anhydrous MgSO4, filtered and the solvent was removed to give 535 mg of product as a solid. MS (ES) (M−H−): 183 for C7H5ClN2O2; NMR (d6-DMSO): 2.2 (s, 3H), 12.9 (s, 1H), 13.3 (s, 1H).
Name
ethyl 4-chloro-3-cyano-5-methyl-1H-pyrrole-2-carboxylate
Quantity
670 mg
Type
reactant
Reaction Step One
Name
Intermediate 15
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
3.2 mL
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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